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Compound of Interest

Compound Name: C-Gboxin

Cat. No.: B1192491

Get Quote

-ATP Synthase / Matrix pH Status

Introduction & Mechanism of Action
The Biological Context
Gboxin is a specific inhibitor of oxidative phosphorylation (OXPHOS) that targets cancer cells

with high mitochondrial membrane potential and elevated matrix pH (basic).[2] Unlike normal

cells, which regulate pH via the mitochondrial permeability transition pore (mPTP), susceptible

cancer cells maintain a hyperpolarized, alkaline matrix.

C-Gboxin is a functional analog of Gboxin modified with:

A Diazirine group: Allows for UV-induced covalent crosslinking to its target (ATP Synthase) in

situ.

An Alkyne handle: Enables visualization post-fixation via Copper-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC) "Click Chemistry" with a fluorescent azide.
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The "Acidification" Readout
C-Gboxin does not stain "acidified" mitochondria directly. Instead, it acts as a negative reporter

for acidification:

High Matrix pH (Basic): C-Gboxin accumulates, crosslinks, and yields a bright signal.

Low Matrix pH (Acidic/Resistant): Protonation prevents C-Gboxin accumulation; signal is

absent/low.

Therefore, this protocol effectively stains for acidification susceptibility (the lack of acidification).
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Figure 1: Mechanism of C-Gboxin accumulation and detection.[1] The probe requires a basic

matrix for uptake, making it a selective marker for high-potential mitochondria.

Experimental Protocols
Phase A: Reagent Preparation
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Reagent Specification Storage Notes

C-Gboxin
>95% Purity

(Custom/Commercial)
-80°C (Dark)

Dissolve in DMSO to

10 mM stock. Avoid

freeze-thaw.

Azide-Fluor
Alexa Fluor 488/594

Azide
-20°C

Select color based on

co-stains.

Click Buffer
100 mM Tris, 1 mM

CuSO4, Ascorbate
Fresh

Prepare immediately

before use.

MitoTracker Deep Red FM -20°C
For localization

validation.

FCCP 10 mM Stock -20°C
Negative control

(uncoupler).

Phase B: Live Cell Incubation & Crosslinking (The
"Trap")
Critical Step: C-Gboxin binding is reversible until crosslinked. You must perform UV irradiation

on live cells before washing/fixation to capture the specific accumulation.

Seeding: Plate cells (e.g., GBM spheres, HeLa) in glass-bottom 96-well plates or confocal

dishes. Allow adherence/recovery (24h).

Treatment:

Dilute C-Gboxin to 150–350 nM in warm culture media.

Control A (Negative): Pre-treat cells with FCCP (5 µM) for 10 min to collapse the gradient

(prevents C-Gboxin uptake).

Control B (Localization): Co-incubate with MitoTracker Deep Red (50 nM).

Incubation: Incubate at 37°C, 5% CO2 for 30–60 minutes.

Note: Do not wash yet. The equilibrium must be maintained during crosslinking.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1192491/docs?utm_src=pdf-body#application-note-high-content-profiling-of-mitochondrial-acidification-susceptibility-using-c-gboxin
https://www.benchchem.com/product/b1192491/docs?utm_src=pdf-body#application-note-high-content-profiling-of-mitochondrial-acidification-susceptibility-using-c-gboxin
https://www.benchchem.com/product/b1192491/docs?utm_src=pdf-body#application-note-high-content-profiling-of-mitochondrial-acidification-susceptibility-using-c-gboxin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV Crosslinking:

Place the plate on ice (to stop trafficking).

Irradiate cells with UV light (365 nm) for 10 minutes.

Equipment: Use a UV Stratalinker or a handheld UV lamp (approx. 4 mW/cm²) placed 5

cm above the open wells.

Phase C: Fixation & Click Chemistry (The "Reveal")
Since C-Gboxin is not fluorescent, this step conjugates a fluorophore to the crosslinked probe.

Wash: Gently wash cells 2x with cold PBS to remove unbound probe.

Fixation: Fix with 4% Paraformaldehyde (PFA) in PBS for 15 minutes at Room Temperature

(RT).

Permeabilization: Wash 3x with PBS. Permeabilize with 0.1% Triton X-100 in PBS for 10

minutes.

Click Reaction Cocktail (Prepare Fresh):

PBS (Base)

CuSO4 (1 mM)

Sodium Ascorbate (10 mM) - Add last

Azide-Fluor (e.g., Azide-488) (10–20 µM)

THPTA Ligand (Optional but recommended to protect proteins): 5 mM

Staining: Add 50 µL of reaction cocktail per well. Incubate for 1 hour at RT in the dark.

Washing: Wash 4-5 times with PBS containing 1% Tween-20 to remove unreacted dye

(critical for background reduction).

Nuclear Stain: Counterstain with DAPI (1 µg/mL) for 5 minutes.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1192491/docs?utm_src=pdf-body#application-note-high-content-profiling-of-mitochondrial-acidification-susceptibility-using-c-gboxin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Data Analysis
Workflow Diagram
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Figure 2: Step-by-step workflow for C-Gboxin photo-affinity labeling.

Interpreting the Signal
Positive Staining (High Intensity): Indicates mitochondria with High Potential and Basic pH.

These cells are susceptible to Gboxin-mediated toxicity.[1][2][3][4][5]

Negative Staining (Low Intensity): Indicates mitochondria with Low Potential or Acidified pH.

These cells are likely resistant (e.g., wild-type astrocytes or resistant GBM clones with active

mPTP).
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Quantitative Metrics
To validate the "Acidification" status, compare C-Gboxin signal intensity against a ratiometric

pH probe in a parallel experiment (since Click chemistry requires fixation, you cannot image

live pH probes simultaneously with the final C-Gboxin signal).

Parallel Experiment for pH Validation:

Treat cells with BCECF-AM (1 µM) (Ratio 490/440 nm excitation).

Correlate:

High C-Gboxin Signal

High pH (Basic)

Low C-Gboxin Signal

Low pH (Acidic)

Troubleshooting & Optimization
Issue Probable Cause Solution

High Background
Incomplete washing of Azide-

Fluor.

Increase washes with PBS-

Tween (0.1%) after the click

reaction.

No Signal
Failed UV crosslinking or low

pH.

Ensure UV lamp is 365nm (not

254nm). Check cell health;

depolarized cells won't take up

the probe.

Nuclear Staining Non-specific binding.

Titrate C-Gboxin concentration

down (try 100 nM). Ensure C-

Gboxin is washed before

fixation? No, wash after UV.

Precipitation Copper catalyst instability.

Add Sodium Ascorbate last to

the click mix. Use THPTA

ligand to stabilize Cu(I).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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